Tert-butyl 4-[(2-chloropropanoylamino)methyl]-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate

• IUPAC Name: tert-butyl 4-[(2-chloropropanoylamino)methyl]-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate
• InChI: InChI=1S/C15H27ClN2O4/c1-9(16)12(19)17-8-11-10(2)21-15(6,7)18(11)13(20)22-14(3,4)5/h9-11H,8H2,1-7H3,(H,17,19)
• InChI Key: WNFGAVXYLIDFRA-UHFFFAOYSA-N
• Canonical SMILES: CC1C(N(C(O1)(C)C)C(=O)OC(C)(C)C)CNC(=O)C(C)Cl
• Molecular Formula: C15H27ClN2O4
• Molecular Weight: 334.84 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a tert-butyl group, a carboxylate ester group, an amide group, and an oxazolidine ring. These functional groups suggest that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The oxazolidine ring, a five-membered ring containing an oxygen and a nitrogen, would likely be a key structural feature. The presence of the amide and ester groups could also have significant effects on the compound’s overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. The amide and ester groups, for example, could participate in hydrolysis reactions. The oxazolidine ring could potentially be opened under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the polar amide and ester groups could affect its solubility in different solvents.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific safety data for this compound, general guidelines for handling similar organic compounds should be followed.

Future Directions

Future research on this compound could involve studying its synthesis, reactions, and potential applications. It could also involve investigating its physical and chemical properties, and assessing its safety and environmental impact.